Cas no 1637543-22-6 (5-Cyanomethyl-2-fluorobenzeneboronic acid pinacol ester)

• Product Name: 5-Cyanomethyl-2-fluorobenzeneboronic acid pinacol ester
• CAS No: 1637543-22-6
• MF: C₁₄H₁₇BFNO₂
• MW: 261.099687337875
• CID: 6789195
• PubChem ID: 100913436
• Update Time: 2025-06-11

5-Cyanomethyl-2-fluorobenzeneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• [4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
• 5-Cyanomethyl-2-fluorobenzeneboronic acid pinacol ester
• 2-[4-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
• EN300-12595034
• 1637543-22-6
• 2-(4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile
• CS-0369150
• 5-Cyanomethyl-2-fluorophenylboronic acid pinacol ester
• G41498
• XPHLMDUDMYOYHY-UHFFFAOYSA-N

• Inchi： 1S/C14H17BFNO2/c1-13(2)14(3,4)19-15(18-13)11-9-10(7-8-17)5-6-12(11)16/h5-6,9H,7H2,1-4H3
• InChI Key： XPHLMDUDMYOYHY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC#N)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 261.1336371g/mol
• Monoisotopic Mass: 261.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-Cyanomethyl-2-fluorobenzeneboronic acid pinacol ester

Introduction to 5-Cyanomethyl-2-fluorobenzeneboronic acid pinacol ester (CAS No. 1637543-22-6)

5-Cyanomethyl-2-fluorobenzeneboronic acid pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1637543-22-6, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative features a unique structural motif combining a cyano group, a fluorine substituent, and a boronic acid pinacol ester functionality, making it a versatile intermediate in organic synthesis and drug development.

The compound’s molecular structure, characterized by a benzene ring substituted with a cyano group at the 5-position and a fluorine atom at the 2-position, along with the presence of a boronic acid pinacol ester moiety, endows it with distinct chemical properties that are highly valuable in synthetic applications. The boronic acid pinacol ester group is particularly noteworthy, as it serves as an effective protecting group for boronic acids and is widely used in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, 5-cyanomethyl-2-fluorobenzeneboronic acid pinacol ester has been explored in the development of novel pharmaceutical agents. Its structural features make it an attractive scaffold for designing molecules with potential biological activity. For instance, the fluorine atom can enhance metabolic stability and binding affinity, while the cyano group introduces additional reactivity that can be leveraged in further derivatization. These properties have made it a subject of interest in medicinal chemistry research aimed at identifying new therapeutic compounds.

One of the most compelling applications of this compound is in the realm of drug discovery, where it serves as a key intermediate in the synthesis of small-molecule inhibitors. The ability to undergo cross-coupling reactions with various aryl halides or alkynes allows for the rapid construction of libraries of compounds that can be screened for biological activity. This approach has been particularly effective in targeting enzyme inhibition, where precise molecular recognition is critical.

Recent studies have highlighted the utility of 5-cyanomethyl-2-fluorobenzeneboronic acid pinacol ester in the development of materials with advanced functionalities. Specifically, its incorporation into polymers and copolymers has led to materials with enhanced thermal stability and optical properties. These advancements are particularly relevant in the context of organic electronics, where novel materials are needed to improve device performance.

The compound’s reactivity also makes it valuable in catalytic processes. For example, it has been employed in transition-metal-catalyzed reactions where its boronic acid moiety participates in key steps of the catalytic cycle. This has opened up new avenues for developing more efficient synthetic routes to complex organic molecules.

From a synthetic chemistry perspective, 5-cyanomethyl-2-fluorobenzeneboronic acid pinacol ester exemplifies the importance of functional group diversity in designing versatile intermediates. The combination of electron-withdrawing and electron-donating groups on the benzene ring influences its reactivity and makes it adaptable to a wide range of synthetic transformations. This adaptability is crucial for streamlining synthetic pathways and reducing costs associated with drug development.

The boronic acid pinacol ester protecting group is particularly advantageous because it can be selectively removed under mild conditions without affecting other functional groups present in the molecule. This feature is essential for multi-step syntheses where multiple protecting and deprotecting steps are required. The ability to modulate reactivity selectively allows chemists to control reaction outcomes with high precision.

In conclusion, 5-cyanomethyl-2-fluorobenzeneboronic acid pinacol ester (CAS No. 1637543-22-6) is a multifunctional compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery and material innovation. As research continues to uncover new applications for this compound, its significance is likely to grow further, solidifying its role as a cornerstone in modern chemical synthesis.